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Compound of Interest

Compound Name: N,N-Dimethyl-4-nitrobenzamide

CAS No.: 7291-01-2

Cat. No.: B1295390

Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth analysis of the solubility of N,N-Dimethyl-4-
nitrobenzamide in common organic solvents. Due to the limited availability of specific

quantitative data for this compound in publicly accessible literature, this guide presents

available qualitative information, quantitative data for the structurally analogous compound p-

nitrobenzamide, and a detailed experimental protocol for determining precise solubility values.

This information is critical for applications in medicinal chemistry, organic synthesis, and

pharmaceutical formulation.

Predicted Solubility Profile
The molecular structure of N,N-Dimethyl-4-nitrobenzamide, featuring a polar nitro group and

a tertiary amide functionality, alongside a nonpolar aromatic ring, suggests a nuanced solubility

profile. The tertiary amide can act as a hydrogen bond acceptor, but not a donor, which will

influence its interactions with protic and aprotic solvents. It is anticipated that N,N-Dimethyl-4-
nitrobenzamide will exhibit moderate to good solubility in polar aprotic solvents and some

polar protic solvents, with limited solubility in nonpolar solvents.

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 1 / 8 Tech Support

https://www.benchchem.com/product/b1295390#bc-rfq
https://www.benchchem.com/product/b1295390/docs?utm_src=pdf-body#solubility-profile-of-n-n-dimethyl-4-nitrobenzamide-a-technical-guide
https://www.benchchem.com/product/b1295390/docs?utm_src=pdf-body#solubility-profile-of-n-n-dimethyl-4-nitrobenzamide-a-technical-guide
https://www.benchchem.com/product/b1295390/docs?utm_src=pdf-body#solubility-profile-of-n-n-dimethyl-4-nitrobenzamide-a-technical-guide
https://www.benchchem.com/product/b1295390/docs?utm_src=pdf-body#solubility-profile-of-n-n-dimethyl-4-nitrobenzamide-a-technical-guide
https://www.benchchem.com/product/b1295390/docs?utm_src=pdf-body#solubility-profile-of-n-n-dimethyl-4-nitrobenzamide-a-technical-guide
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1295390?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Available qualitative data indicates that N,N-Dimethyl-4-nitrobenzamide is slightly soluble in

chloroform and methanol, with solubility increasing upon heating[1].

Quantitative Solubility Data of a Structural Analog:
p-Nitrobenzamide
To provide a quantitative frame of reference, the following table summarizes the mole fraction

solubility of p-nitrobenzamide, a closely related primary amide, in a range of common organic

solvents at various temperatures. It is important to note that the N,N-dimethyl substitution in the

target compound is expected to alter its solubility profile. Generally, methylation of the amide

nitrogen increases solubility in less polar solvents and decreases it in highly polar, protic

solvents due to the loss of hydrogen bonding donor capability.
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Solvent Temperature (K)
Mole Fraction Solubility
(10³x)

Dimethyl Sulfoxide (DMSO) 283.15 185.31

298.15 254.82

313.15 342.17

328.15 446.05

N,N-Dimethylformamide (DMF) 283.15 168.44

298.15 230.15

313.15 305.28

328.15 396.41

N-Methyl-2-pyrrolidinone

(NMP)
283.15 135.79

298.15 186.23

313.15 248.56

328.15 325.18

Ethyl Acetate 283.15 10.33

298.15 15.48

313.15 22.64

328.15 32.57

Ethanol 283.15 5.86

298.15 8.89

313.15 13.19

328.15 19.16

Isopropanol 283.15 4.08

298.15 6.29
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313.15 9.53

328.15 14.19

n-Propanol 283.15 3.65

298.15 5.61

313.15 8.41

328.15 12.38

Acetonitrile 283.15 2.51

298.15 4.09

313.15 6.47

328.15 9.99

n-Butanol 283.15 2.43

298.15 3.75

313.15 5.67

328.15 8.41

Water 283.15 0.05

298.15 0.08

313.15 0.13

328.15 0.20

Data for p-nitrobenzamide is sourced from the Journal of Chemical & Engineering Data.[2]

Experimental Protocol for Solubility Determination
To obtain precise solubility data for N,N-Dimethyl-4-nitrobenzamide, the following isothermal

shake-flask method is recommended. This method is a reliable and widely used technique for

determining the equilibrium solubility of a solid in a solvent.

Materials and Equipment:
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N,N-Dimethyl-4-nitrobenzamide (solute)

Selected organic solvents (analytical grade or higher)

Analytical balance (±0.0001 g)

Thermostatic shaker bath or incubator with orbital shaking

Calibrated thermometer

Vials with screw caps

Syringe filters (e.g., 0.45 µm PTFE)

Volumetric flasks and pipettes

High-performance liquid chromatography (HPLC) or UV-Vis spectrophotometer

Procedure:

Preparation of Supersaturated Solutions:

Add an excess amount of N,N-Dimethyl-4-nitrobenzamide to a series of vials, each

containing a known volume or mass of a specific organic solvent. The excess solid is

crucial to ensure that equilibrium with the solid phase is achieved.

Securely cap the vials to prevent solvent evaporation.

Equilibration:

Place the vials in a thermostatic shaker bath set to the desired temperature.

Agitate the samples at a constant speed for a predetermined period (e.g., 24-72 hours) to

ensure that equilibrium is reached. The time required for equilibration should be

determined experimentally by taking measurements at different time points until the

concentration of the solute in the solution remains constant.

Sample Withdrawal and Filtration:
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Once equilibrium is achieved, stop the agitation and allow the vials to stand undisturbed in

the thermostatic bath for a sufficient time (e.g., 2-4 hours) to allow the excess solid to

settle.

Carefully withdraw a known volume of the supernatant using a pre-warmed or pre-cooled

syringe to match the experimental temperature.

Immediately filter the withdrawn sample through a syringe filter into a pre-weighed

volumetric flask. This step is critical to remove any undissolved solid particles.

Quantification:

Dilute the filtered solution with the same solvent to a concentration within the linear range

of the analytical method.

Analyze the concentration of N,N-Dimethyl-4-nitrobenzamide in the diluted solution

using a validated analytical method, such as HPLC or UV-Vis spectrophotometry. A

calibration curve should be prepared using standard solutions of known concentrations.

Calculation of Solubility:

Calculate the concentration of the original saturated solution by accounting for the dilution

factor.

Express the solubility in desired units, such as g/100 mL, mol/L, or mole fraction.

Visualization of Experimental Workflow
The following diagram illustrates the key steps in the experimental determination of solubility

using the isothermal shake-flask method.

Preparation Equilibration Sampling Analysis & Calculation

Add excess solute to solvent in vial Seal vial Agitate in thermostatic bath at constant T Allow excess solid to settle Withdraw supernatant Filter supernatant Dilute sample Quantify concentration (e.g., HPLC, UV-Vis) Calculate solubility
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Click to download full resolution via product page

Caption: Experimental workflow for solubility determination.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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